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Introduction
AMG-837 is a potent and orally bioavailable partial agonist of the G protein-coupled receptor

40 (GPR40), also known as Free Fatty Acid Receptor 1 (FFA1).[1][2][3] GPR40 is

predominantly expressed on pancreatic β-cells and plays a crucial role in glucose-stimulated

insulin secretion (GSIS).[2][4] As a GPR40 agonist, AMG-837 enhances insulin secretion in a

glucose-dependent manner, making it a valuable tool for research in type 2 diabetes and

related metabolic disorders.[1][2][3] In vitro studies have shown that AMG-837 stimulates

calcium flux and inositol phosphate accumulation in cell lines overexpressing GPR40.[2][5][6]

These application notes provide detailed protocols for the preparation and use of AMG-837 in

cell culture experiments, along with stability data to ensure reliable and reproducible results.
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Parameter Value Reference

Solvent Dimethyl sulfoxide (DMSO) [7][8]

Solubility in DMSO Soluble [8]

Stock Solution Storage
-20°C or -80°C (sealed, away

from moisture)
[1]

Stability at -20°C Up to 1 month [1][9]

Stability at -80°C Up to 6 months [1][9]

Table 2: Recommended Concentrations for Cell-Based Assays

Assay Type
Cell Line
Example

Effective
Concentration
Range

EC₅₀ Reference

Calcium (Ca²⁺)

Flux

CHO cells

expressing

human GPR40

Not specified 13.5 ± 0.8 nM [6]

Inositol

Phosphate

Accumulation

A9 cells

expressing

human GPR40

Not specified 7.8 ± 1.2 nM [2][6]

GTPγS Binding

A9 cell

membranes with

human GPR40

Not specified 1.5 ± 0.1 nM [2][6]

Glucose-

Stimulated

Insulin Secretion

Isolated mouse

islets
1 nM - 10 µM 142 ± 20 nM [1][3]
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This protocol describes the preparation of a high-concentration stock solution of AMG-837 in

DMSO.

Materials:

AMG-837 powder (calcium hydrate or hemicalcium salt form)[1][3]

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, light-protective microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Procedure:

Determine the required amount of AMG-837: Based on the desired stock concentration (e.g.,

10 mM), calculate the mass of AMG-837 powder needed. Note: Account for the molecular

weight of the specific salt form of AMG-837 being used.

Weigh the AMG-837 powder: In a sterile environment (e.g., a laminar flow hood), accurately

weigh the calculated amount of AMG-837 powder.

Dissolve in DMSO: Add the appropriate volume of sterile DMSO to the weighed powder to

achieve the desired stock concentration.

Ensure complete dissolution: Vortex the solution thoroughly until the powder is completely

dissolved. Gentle warming (up to 37°C) may be applied if necessary, but be cautious of

potential degradation.[10]

Aliquot and store: Dispense the stock solution into small, single-use aliquots in sterile, light-

protective tubes to avoid repeated freeze-thaw cycles.[1]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][9]
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Protocol 2: Preparation of Working Solutions and
Application in Cell Culture
This protocol details the dilution of the AMG-837 stock solution and its application to cultured

cells.

Materials:

AMG-837 stock solution (from Protocol 1)

Complete cell culture medium appropriate for the cell line being used

Sterile serological pipettes and pipette tips

Cultured cells in multi-well plates

Procedure:

Thaw the stock solution: Thaw a single aliquot of the AMG-837 stock solution at room

temperature.

Prepare intermediate dilutions (if necessary): Depending on the final desired concentration, it

may be necessary to perform one or more serial dilutions of the stock solution in sterile

DMSO or complete cell culture medium. Note: When diluting in aqueous media, add the

DMSO stock dropwise while gently mixing to prevent precipitation.[10]

Prepare the final working solution: Dilute the stock or intermediate solution directly into pre-

warmed complete cell culture medium to achieve the final desired concentration for your

experiment. The final concentration of DMSO in the cell culture medium should be kept to a

minimum, ideally below 0.1%, to avoid solvent-induced cytotoxicity.[10][11]

Vehicle Control: Prepare a vehicle control solution containing the same final concentration of

DMSO as the highest concentration of AMG-837 used in the experiment. This is crucial to

distinguish the effects of the compound from those of the solvent.[10]

Treat the cells: Remove the existing medium from the cultured cells and replace it with the

medium containing the final concentration of AMG-837 or the vehicle control.
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Incubation: Incubate the cells for the desired period according to your experimental design.

Assay: Proceed with the downstream analysis (e.g., calcium flux assay, insulin secretion

measurement).

Mandatory Visualizations
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Caption: GPR40 activation by AMG-837 leading to insulin secretion.
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Caption: Workflow for preparing and applying AMG-837 in cell culture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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